Cas no 1158044-38-2 (3,3,5-Trimethyl-1-(2-methylpropyl)cyclohexan-1-amine)

• Product Name: 3,3,5-Trimethyl-1-(2-methylpropyl)cyclohexan-1-amine
• CAS No: 1158044-38-2
• MF: C₁₃H₂₇N
• MW: 197.360183954239
• CID: 5737924
• PubChem ID: 43809384
• Update Time: 2023-11-11

3,3,5-Trimethyl-1-(2-methylpropyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1158044-38-2
• EN300-718782
• 3,3,5-trimethyl-1-(2-methylpropyl)cyclohexan-1-amine
• Cyclohexanamine, 3,3,5-trimethyl-1-(2-methylpropyl)-
• 3,3,5-Trimethyl-1-(2-methylpropyl)cyclohexan-1-amine

• Inchi： 1S/C13H27N/c1-10(2)6-13(14)8-11(3)7-12(4,5)9-13/h10-11H,6-9,14H2,1-5H3
• InChI Key： LQRIHLPSNXEHFK-UHFFFAOYSA-N
• SMILES： NC1(CC(C)C)CC(C)CC(C)(C)C1

Computed Properties

• Exact Mass: 197.214349865g/mol
• Monoisotopic Mass: 197.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.816±0.06 g/cm3(Predicted)
• Boiling Point: 231.2±8.0 °C(Predicted)
• pka: 10.99±0.70(Predicted)